Cas no 890097-98-0 (2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid
• CAS No: 890097-98-0
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 4664052
• PubChem ID: 71758695
• Update Time: 2025-07-23

2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid

• Inchi： 1S/C9H7FO3/c1-5-2-3-6(10)4-7(5)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： LRZITPKJNUMTPM-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1C)(=O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid

Introduction to 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid (CAS No. 890097-98-0)

2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 890097-98-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fluorinated aromatic ring and an acetoacetate moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of a fluoro substituent at the 5-position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug design. The 2-oxoacetic acid backbone, also known as pyruvic acid derivative, is a crucial pharmacophore in medicinal chemistry, often associated with metabolic pathways and enzyme inhibition.

The compound's structure combines the lipophilicity of the methylphenyl group with the polar characteristics of the 2-oxoacetic acid moiety, enabling interactions with both hydrophobic and hydrophilic biological targets. This balance is particularly advantageous in developing small-molecule inhibitors or modulators for therapeutic applications. Recent advancements in computational chemistry have highlighted the role of fluorine in enhancing binding affinity and metabolic stability, which aligns with the growing interest in fluorinated compounds within the pharmaceutical industry.

Recent studies have demonstrated that derivatives of 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid exhibit promising activities in various disease models. For instance, modifications at the fluoro and methylphenyl positions have been explored to optimize interactions with specific enzymes or receptors. One notable area of research involves its potential as an intermediate in synthesizing kinase inhibitors, where the acetoacetate group can serve as a hinge-binding motif. Additionally, the compound's ability to modulate metabolic pathways has been investigated, particularly in contexts related to inflammation and oxidative stress.

The synthesis of 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid (CAS No. 890097-98-0) typically involves multi-step organic reactions, including fluorination techniques and condensation reactions to establish the acetoacetate functionality. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The introduction of fluorine atoms often requires specialized equipment and reagents to ensure regioselectivity and minimize side reactions. These synthetic strategies underscore the compound's complexity and the expertise required for its production.

In terms of biological evaluation, preliminary in vitro assays have shown that certain analogs of this compound exhibit inhibitory effects on enzymes implicated in cancer progression. The fluoro substituent appears to play a critical role in enhancing binding affinity to target proteins, a phenomenon well-documented in medicinal chemistry literature. Furthermore, structural modifications have revealed that variations in the methylphenyl ring can significantly alter pharmacokinetic properties, influencing bioavailability and duration of action.

The potential therapeutic applications of 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid extend beyond oncology. Researchers are exploring its utility in neurodegenerative diseases, where modulation of metabolic pathways could provide novel treatment strategies. The compound's ability to cross the blood-brain barrier has been a focus of interest, although further studies are needed to fully characterize its pharmacokinetic profile. Additionally, its structural features make it a candidate for developing anti-inflammatory agents, leveraging its interaction with inflammatory cytokines and signaling pathways.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing this compound at scale. Quality control measures must be stringent to guarantee consistency and purity, especially when intended for preclinical or clinical studies. Collaborations between synthetic chemists and biologists are crucial for optimizing both chemical synthesis and biological evaluation pipelines.

The future direction of research on 2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid (CAS No. 890097-98-0) lies in expanding its chemical space through library synthesis and high-throughput screening (HTS). By systematically varying functional groups on the aromatic ring and acetoacetate moiety, researchers can identify novel derivatives with enhanced potency or selectivity. Computational modeling techniques will continue to play a pivotal role in guiding these efforts by predicting molecular interactions and optimizing lead compounds.

In conclusion,2-(5-fluoro-2-methylphenyl)-2-oxoacetic acid represents a compelling subject of study in pharmaceutical chemistry due to its structural features and potential biological activities. The combination of a fluoro substituent with an acetoacetate backbone offers unique opportunities for drug discovery. As research progresses, this compound is likely to contribute valuable insights into disease mechanisms and therapeutic strategies across multiple therapeutic areas.